Cas no 1539556-82-5 (3-(cyclopentyloxy)pyridine-4-carbonitrile)

• Product Name: 3-(cyclopentyloxy)pyridine-4-carbonitrile
• CAS No: 1539556-82-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5324670
• Update Time: 2025-10-16

3-(cyclopentyloxy)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 3-(cyclopentyloxy)-
• 3-(cyclopentyloxy)pyridine-4-carbonitrile

• Inchi： 1S/C11H12N2O/c12-7-9-5-6-13-8-11(9)14-10-3-1-2-4-10/h5-6,8,10H,1-4H2
• InChI Key： KGXRKNKWYMJOKW-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C#N)=C1OC1CCCC1

Additional information on 3-(cyclopentyloxy)pyridine-4-carbonitrile

Recent Advances in the Study of 3-(cyclopentyloxy)pyridine-4-carbonitrile (CAS: 1539556-82-5)

3-(cyclopentyloxy)pyridine-4-carbonitrile (CAS: 1539556-82-5) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and cyclopentyloxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-(cyclopentyloxy)pyridine-4-carbonitrile, highlighting its efficient production through a multi-step process involving cyclopentyl etherification and cyanation reactions. The study emphasized the compound's high yield and purity, making it a viable candidate for further pharmacological evaluation. Additionally, the research team investigated the compound's stability under various physiological conditions, confirming its suitability for in vivo studies.

In another groundbreaking study, researchers from a leading pharmaceutical company evaluated the compound's potential as an inhibitor of specific kinase enzymes implicated in inflammatory diseases. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that 3-(cyclopentyloxy)pyridine-4-carbonitrile exhibited potent inhibitory activity against targeted kinases, with an IC50 value in the nanomolar range. The study also provided insights into the compound's binding mode through X-ray crystallography, revealing key interactions with the kinase active site.

Further investigations have explored the compound's pharmacokinetic properties. A preclinical study conducted in rodent models, detailed in European Journal of Pharmaceutical Sciences (2024), reported favorable absorption and distribution profiles for 3-(cyclopentyloxy)pyridine-4-carbonitrile. The compound demonstrated good oral bioavailability and a half-life conducive to once-daily dosing, suggesting its potential as an oral therapeutic agent. Moreover, the study noted minimal off-target effects, underscoring its selectivity and safety profile.

Recent advancements in computational chemistry have also contributed to the understanding of 3-(cyclopentyloxy)pyridine-4-carbonitrile's mechanism of action. Molecular dynamics simulations, as described in a 2024 article in Journal of Chemical Information and Modeling, predicted the compound's interactions with various biological targets, providing a foundation for structure-activity relationship (SAR) studies. These simulations have guided the design of derivatives with enhanced potency and selectivity.

In summary, 3-(cyclopentyloxy)pyridine-4-carbonitrile (CAS: 1539556-82-5) represents a promising scaffold in drug discovery, with demonstrated efficacy in kinase inhibition and favorable pharmacokinetic properties. Ongoing research aims to optimize its therapeutic potential and explore its applications in treating inflammatory and oncological diseases. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.